Cas no 1281797-02-1 (ethyl 2-amino-5-(4-methylpiperazin-1-yl)benzoate)

• Product Name: ethyl 2-amino-5-(4-methylpiperazin-1-yl)benzoate
• CAS No: 1281797-02-1
• MF: C₁₄H₂₁N₃O₂
• MW: 263.335443258286
• CID: 5843237
• PubChem ID: 61312086
• Update Time: 2025-10-25

ethyl 2-amino-5-(4-methylpiperazin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-5-(4-methylpiperazin-1-yl)benzoate
• EN300-16283202
• AKOS010566155
• 1281797-02-1

• Inchi： 1S/C14H21N3O2/c1-3-19-14(18)12-10-11(4-5-13(12)15)17-8-6-16(2)7-9-17/h4-5,10H,3,6-9,15H2,1-2H3
• InChI Key： PTNIJECQSKULEK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C=CC(=C1)N1CCN(C)CC1)N)=O

Computed Properties

• Exact Mass: 263.16337692g/mol
• Monoisotopic Mass: 263.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on ethyl 2-amino-5-(4-methylpiperazin-1-yl)benzoate

Introduction to Ethyl 2-amino-5-(4-methylpiperazin-1-yl)benzoate (CAS No. 1281797-02-1)

Ethyl 2-amino-5-(4-methylpiperazin-1-yl)benzoate, a compound with the chemical identifier CAS No. 1281797-02-1, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of benzoate derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an amino group at the 2-position and a 4-methylpiperazine moiety at the 5-position, contribute to its unique chemical and pharmacological properties.

The benzoate core is a well-known scaffold in medicinal chemistry, often employed in the development of drugs due to its stability and ability to interact with biological targets. The introduction of an amino group at the 2-position enhances the compound's solubility and reactivity, making it a versatile intermediate in synthetic chemistry. Additionally, the piperazine ring, specifically the 4-methylpiperazine derivative, is a common pharmacophore in drug design, known for its ability to modulate neurotransmitter systems and exhibit anti-inflammatory properties.

Recent research has highlighted the potential of benzoate derivatives in various therapeutic areas. For instance, studies have demonstrated that compounds with similar structural motifs exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain pathways. The presence of both an amino group and a piperazine moiety in ethyl 2-amino-5-(4-methylpiperazin-1-yl)benzoate suggests that it may interact with multiple targets, potentially leading to synergistic therapeutic effects.

In terms of synthetic chemistry, ethyl 2-amino-5-(4-methylpiperazin-1-yl)benzoate serves as a valuable building block for more complex molecules. The benzoate group can be further functionalized through various chemical transformations, such as ester hydrolysis or amidation, allowing for the creation of novel derivatives with tailored properties. The piperazine ring also offers opportunities for modifications, including alkylation or acylation, which can fine-tune the pharmacological profile of the compound.

One of the most intriguing aspects of ethyl 2-amino-5-(4-methylpiperazin-1-yl)benzoate is its potential role in central nervous system (CNS) disorders. Piperazine derivatives are known to interact with serotonin and dopamine receptors, making them candidates for treating conditions such as depression, anxiety, and neurodegenerative diseases. The combination of these properties with the benzoate moiety suggests that this compound may have applications beyond traditional CNS therapies.

Moreover, recent advancements in computational chemistry have enabled more precise predictions of drug-like properties and interactions. Molecular docking studies have been conducted using ethyl 2-amino-5-(4-methylpiperazin-1-yl)benzoate to identify potential binding sites on target proteins. These studies have revealed that the compound can effectively interact with enzymes involved in metabolic pathways and signal transduction processes.

The pharmaceutical industry has shown increasing interest in developing small molecule drugs that can modulate multiple biological pathways simultaneously. Ethyl 2-amino-5-(4-methylpiperazin-1-yl)benzoate fits well within this paradigm due to its dual functionality. The benzoate group provides a scaffold for interaction with peripheral enzymes, while the piperazine moiety allows for direct engagement with central nervous system receptors.

In conclusion, ethyl 2-amino-5-(4-methylpiperazin-1-yl)benzoate (CAS No. 1281797-02-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable tool for synthesizing novel drug candidates targeting various diseases. As research continues to uncover new applications for benzoate derivatives and piperazine-based compounds, ethyl 2-amino-5-(4-methylpiperazin-1-yl)benzoate is poised to play a crucial role in advancing therapeutic strategies.